Cas no 194233-66-4 ((1E)-3-[tert-butyl(dimethyl)silyl]oxy-N,N-dimethyl-buta-1,3-dien-1-amine)

• Product name: (1E)-3-[tert-butyl(dimethyl)silyl]oxy-N,N-dimethyl-buta-1,3-dien-1-amine
• CAS No: 194233-66-4
• MF: C₁₂H₂₅NOSi
• MW: 227.418504476547
• MDL: MFCD01863582
• CID: 116549
• PubChem ID: 24873004

(1E)-3-[tert-butyl(dimethyl)silyl]oxy-N,N-dimethyl-buta-1,3-dien-1-amine Chemical and Physical Properties

Names and Identifiers

• (E)-3-((tert-Butyldimethylsilyl)oxy)-N,N-dimethylbuta-1,3-dien-1-amine
• trans-3-(tert-Butyldimethylsilyloxy)-N,N-dimethyl-1,3-butadiene-1-amine
• 1,3-Butadien-1-amine,3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-N,N-dimethyl-, (1E)-
• 3-[tert-butyl(dimethyl)silyl]oxy-N,N-dimethylbuta-1,3-dien-1-amine
• trans-3-(tert-Butyldimethylsilyloxy)-N,N-dimethyl-1,3-butadien-1-amine
• (1E)-3-[tert-butyl(dimethyl)silyl]oxy-N,N-dimethylbuta-1,3-dien-1-amine
• (E)-3-(tert-butyldimethylsilyloxy)-N,N-dimethylbuta-1,3-dien-1-amine
• AC1N8E2Q
• ACMC-20ajgi
• CTK8C5388
• Rawal's diene
• trans-3-(tert-butyldimethylsiloxy)-N,N-dimethyl-1,3-butadien-1-amine
• trans-3-(tert-butyldimethylsilyloxy)-1-dimethylamino-1,3-butadiene
• trans-3-(tert-butyldimethylsilyloxy)-N
• trans-3-(tert-Butyldimethylsilyloxy)-N,N-dimethyl-1,3-butadien-1-amine 90%
• (1E)-3-[tert-butyl(dimethyl)silyl]oxy-N,N-dimethyl-buta-1,3-dien-1-amine
• MFCD01863582
• NSCKABIMFIKUEF-MDZDMXLPSA-N
• 3-((tert-Butyldimethylsilyl)oxy)-N,N-dimethylbuta-1,3-dien-1-amine
• 241153-66-2
• 194233-66-4
• F17336
• J-012580
• AS-47970
• [(1E)-3-[(TERT-BUTYLDIMETHYLSILYL)OXY]BUTA-1,3-DIEN-1-YL]DIMETHYLAMINE
• B5597
• EN300-6503845
• SCHEMBL1722045
• trans-3-(tert-Butyldimethylsilyloxy)-N,N-dimethyl-1,3-butadien-1-amine, 90%
• AKOS015901611
• AM85647
• ((1E)-3-((tert-butyldimethylsilyl)oxy)buta-1,3-dien-1-yl)dimethylamine
• 626-684-6

• MDL： MFCD01863582
• Inchi： InChI=1S/C12H25NOSi/c1-11(9-10-13(5)6)14-15(7,8)12(2,3)4/h9-10H,1H2,2-8H3/b10-9+
• InChI Key： NSCKABIMFIKUEF-MDZDMXLPSA-N
• SMILES： C([Si](C)(C)OC(=C)/C=C/N(C)C)(C)(C)C

Computed Properties

• Exact Mass: 227.170540955g/mol
• Monoisotopic Mass: 227.170540955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• Color/Form: liquid
• Density: 0.878 g/mL at 25 °C(lit.)
• Boiling Point: 50°C/0.38mmHg(lit.)
• Flash Point: Fahrenheit: 199.4 ° f < br / > Celsius: 93 ° C < br / >
• Refractive Index: n20/D 1.493(lit.)
• PSA: 12.47000
• LogP: 3.59720
• Solubility: Not determined
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

(1E)-3-[tert-butyl(dimethyl)silyl]oxy-N,N-dimethyl-buta-1,3-dien-1-amine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H227-H315-H319
• Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26-36
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Organoheterosilanes

Additional information on (1E)-3-[tert-butyl(dimethyl)silyl]oxy-N,N-dimethyl-buta-1,3-dien-1-amine

Introduction to (1E)-3-[tert-Butyl(dimethyl)silyl]oxy-N,N-Dimethyl-buta-1,3-dien-1-amine (CAS No. 194233-66-4)

(1E)-3-[tert-Butyl(dimethyl)silyl]oxy-N,N-dimethyl-buta-1,3-dien-1-amine (CAS No. 194233-66-4) is a versatile organic compound with significant applications in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structure, which includes a tert-butyl(dimethyl)silyl protecting group and a conjugated diene system, making it an important intermediate in the synthesis of complex organic molecules.

The tert-butyl(dimethyl)silyl (TBS) protecting group is widely used in organic synthesis due to its stability under a variety of reaction conditions and its ease of removal. This protecting group is particularly useful in protecting hydroxyl groups during multistep syntheses, ensuring that other functional groups can be manipulated without interference. The presence of the TBS group in (1E)-3-[tert-butyl(dimethyl)silyl]oxy-N,N-dimethyl-buta-1,3-dien-1-amine provides a valuable handle for synthetic chemists to control reactivity and selectivity in complex reactions.

The conjugated diene system in this compound is another key feature that contributes to its utility. Conjugated dienes are fundamental building blocks in the synthesis of natural products, pharmaceuticals, and polymers. They can undergo a variety of reactions, including Diels-Alder cycloadditions, which are essential for constructing complex ring systems. The conjugation also imparts unique electronic properties to the molecule, making it suitable for applications in materials science and organic electronics.

Recent research has highlighted the potential of (1E)-3-[tert-butyl(dimethyl)silyl]oxy-N,N-dimethyl-buta-1,3-dien-1-amine in the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory properties. The researchers found that the conjugated diene system and the N,N-dimethylamino group play crucial roles in modulating biological activity. These findings suggest that (1E)-3-[tert-butyl(dimethyl)silyl]oxy-N,N-dimethyl-buta-1,3-dien-1-amine could serve as a valuable starting material for the synthesis of novel drugs targeting inflammatory diseases.

In addition to its pharmaceutical applications, (1E)-3-[tert-butyl(dimethyl)silyl]oxy-N,N-dimethyl-buta-1,3-dien-1-amine has been explored for its potential in materials science. A recent study published in Advanced Materials reported the use of this compound as a precursor for the synthesis of conductive polymers. The researchers found that the conjugated diene system facilitated the formation of extended π-conjugation networks, leading to improved electrical conductivity and mechanical properties. These results indicate that (1E)-3-[tert-butyl(dimethyl)silyl]oxy-N,N-dimethyl-buta-1,3-dien-1-amine could be a promising candidate for developing advanced electronic materials.

The synthetic accessibility of (1E)-3-[tert-butyl(dimethyl)silyl]oxy-N,N-dimethyl-buta-1,3-dien-1-amine is another factor contributing to its widespread use. Several efficient synthetic routes have been developed to prepare this compound from readily available starting materials. One common approach involves the reaction of tert-butyldimethylsilyl chloride with an appropriate alcohol followed by subsequent functionalization steps to introduce the conjugated diene and N,N-dimethylamino groups. These synthetic methods are well-established and can be readily adapted to large-scale production processes.

In conclusion, (1E)-3-[tert-butyl(dimethyl)silyl]oxy-N,N-dimethyl-buta-1,3-dien-1-amine (CAS No. 194233-66-4) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique structural features make it an important intermediate in chemical synthesis and a valuable starting material for the development of new drugs and advanced materials. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in the field of chemistry.